Cas no 1363404-67-4 (5-Methoxy-7-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylic acid)

• Product Name: 5-Methoxy-7-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylic acid
• CAS No: 1363404-67-4
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• MDL: MFCD21607154
• CID: 4673359
• PubChem ID: 71741797
• Update Time: 2025-11-01

5-Methoxy-7-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-METHOXY-7-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLIC ACID
• 1363404-67-4
• 5-METHOXY-7-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLICACID
• MFCD21607154
• CS-0445425
• 5-Methoxy-7-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylic acid

• MDL： MFCD21607154
• Inchi： 1S/C10H7F3N2O3/c1-18-5-2-7-6(9(16)17)4-14-15(7)8(3-5)10(11,12)13/h2-4H,1H3,(H,16,17)
• InChI Key： VVDKHSHPLXONHV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC2=C(C(=O)O)C=NN21)OC)(F)F

Computed Properties

• Exact Mass: 260.04087658g/mol
• Monoisotopic Mass: 260.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.8

Additional information on 5-Methoxy-7-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylic acid

Introduction to 5-Methoxy-7-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylic acid (CAS No. 1363404-67-4)

5-Methoxy-7-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylic acid, identified by the CAS number 1363404-67-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-A]pyridine scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of both methoxy and trifluoromethyl substituents in its molecular structure enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The 5-methoxy group introduces a hydrophilic character to the molecule, which can influence its solubility and interaction with biological targets. On the other hand, the trifluoromethyl group is renowned for its ability to modulate metabolic stability and binding affinity, often improving the efficacy of small-molecule drugs. The pyrazolo[1,5-A]pyridine core itself is a fused bicyclic system that has been extensively studied for its potential in treating various diseases, including cancer, inflammation, and infectious disorders.

Recent advancements in medicinal chemistry have highlighted the importance of 5-Methoxy-7-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylic acid as a versatile building block for the synthesis of novel bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting enzymes such as kinases and cyclases, which are crucial in cellular signaling pathways. The compound's ability to modulate these pathways makes it a promising candidate for therapeutic intervention in diseases characterized by dysregulated signaling.

In particular, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. The trifluoromethyl group plays a critical role in enhancing the binding affinity to these enzymes, leading to more effective inhibition. Additionally, the methoxy substituent contributes to the molecule's metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthesis of 5-Methoxy-7-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core efficiently. These synthetic strategies not only improve yield but also allow for easy functionalization at various positions within the molecule, enabling the creation of a diverse library of derivatives.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrazolo[1,5-A]pyridine derivatives have shown promise as kinase inhibitors, particularly in targeting tyrosine kinases that are overexpressed in cancer cells. The structural features of 5-Methoxy-7-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylic acid, including the methoxy and trifluoromethyl groups, contribute to its ability to bind tightly to these kinases and disrupt their activity. Preclinical studies have indicated that compounds based on this scaffold exhibit significant antitumor effects in various cancer models.

Furthermore, computational studies using molecular modeling techniques have provided insights into the binding interactions between this compound and its biological targets. These studies have helped researchers optimize the molecular structure for improved potency and selectivity. By fine-tuning substituents such as the methoxy group at different positions on the pyrazolo[1,5-A]pyridine core, scientists can modulate key pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX).

The pharmacological profile of 5-Methoxy-7-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylic acid has also been explored in the context of neurodegenerative diseases. Preliminary findings suggest that this compound may have neuroprotective effects by inhibiting inflammatory pathways and preventing oxidative stress-induced neuronal damage. The ability of this molecule to cross the blood-brain barrier is an additional advantage for its potential use in treating central nervous system disorders.

In conclusion, 5-Methoxy-7-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylic acid (CAS No. 1363404-67-4) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases. Ongoing research continues to uncover new applications for this compound， further solidifying its importance in medicinal chemistry and drug discovery.